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molecular formula C12H8BrNO3 B1339538 4-Bromo-2-nitro-1-phenoxybenzene CAS No. 56966-61-1

4-Bromo-2-nitro-1-phenoxybenzene

Cat. No. B1339538
CAS RN: 56966-61-1
M. Wt: 294.1 g/mol
InChI Key: CPEIRSYGYOEBET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08338605B2

Procedure details

A solution of phenol (2.35 g, 25.0 mmol) and K2CO3 (9.4 g, 68.1 mmol) in 40 mL of DMF was heated at 100° C. with 4-bromo-1-fluoro-2-nitrobenzene (5.0 g, 22.7 mmol) with stirring for 24 hours. Cooled to room temperature and diluted with EtOAc. Washed with water and dried the organic layer over MgSO4. Filtered and concentrated under vacuum giving the title compound, which was purified by silica gel column chromatography eluting with 15% EtOAc/hexane giving a yellow oil (6.6 g, 99%).
Name
phenol
Quantity
2.35 g
Type
reactant
Reaction Step One
Name
K2CO3
Quantity
9.4 g
Type
reactant
Reaction Step One
Name
4-bromo-1-fluoro-2-nitrobenzene
Quantity
5 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
40 mL
Type
solvent
Reaction Step One
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[C:1]1([OH:7])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.C([O-])([O-])=O.[K+].[K+].[Br:14][C:15]1[CH:20]=[CH:19][C:18](F)=[C:17]([N+:22]([O-:24])=[O:23])[CH:16]=1>CN(C=O)C.CCOC(C)=O>[Br:14][C:15]1[CH:20]=[CH:19][C:18]([O:7][C:1]2[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=2)=[C:17]([N+:22]([O-:24])=[O:23])[CH:16]=1 |f:1.2.3|

Inputs

Step One
Name
phenol
Quantity
2.35 g
Type
reactant
Smiles
C1(=CC=CC=C1)O
Name
K2CO3
Quantity
9.4 g
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
4-bromo-1-fluoro-2-nitrobenzene
Quantity
5 g
Type
reactant
Smiles
BrC1=CC(=C(C=C1)F)[N+](=O)[O-]
Name
DMF
Quantity
40 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
with stirring for 24 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
Washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried the organic layer over MgSO4
FILTRATION
Type
FILTRATION
Details
Filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under vacuum

Outcomes

Product
Details
Reaction Time
 24 h
Name
title compound
Type
product
Smiles
BrC1=CC(=C(C=C1)OC1=CC=CC=C1)[N+](=O)[O-]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.